Cas no 6973-13-3 (Benzenesulfonic acid,5-chloro-4-methyl-2-nitro-)
6973-13-3 structure
Product Name:Benzenesulfonic acid,5-chloro-4-methyl-2-nitro-
CAS No:6973-13-3
MF:C7H6ClNO5S
MW:251.644239902496
CID:512442
PubChem ID:81452
Update Time:2025-04-19
Benzenesulfonic acid,5-chloro-4-methyl-2-nitro- Chemical and Physical Properties
Names and Identifiers
-
- Benzenesulfonic acid,5-chloro-4-methyl-2-nitro-
- 2-chloro-5-nitrotoluene-4-sulphonic acid
- 5-chloro-4-methyl-2-nitrobenzenesulfonic acid
- 2-Chlor-5-nitro-toluol-4-sulfonsaeure
- 2-chloro-5-nitro-toluene-4-sulfonic acid
- Benzenesulfonic acid,5-chloro-4-methyl-2-nitro
- X9S6T5RD7D
- NSC-36951
- NSC 36951
- 2-Chloro-5-nitro-1-toluene-4-sulfonic acid
- UNII-X9S6T5RD7D
- 5-CHLORO-4-METHYL-2-NITROBENZENESULPHONIC ACID
- AKOS000119765
- SCHEMBL10966789
- 6-Chloro-3-nitrotoluene-4-sulfonic acid
- NS00036939
- BENZENESULPHONIC ACID, 5-CHLORO-4-METHYL-2-NITRO-
- 2-Chloro-5-nitrotoluene-4-sulfonic acid
- 2-CHLORO-5-NITRO-1-TOLUENE-4-SULPHONIC ACID
- DTXSID6064531
- 6973-13-3
- NSC36951
- Benzenesulfonic acid, 5-chloro-4-methyl-2-nitro-
- EINECS 230-216-2
-
- Inchi: 1S/C7H6ClNO5S/c1-4-2-6(9(10)11)7(3-5(4)8)15(12,13)14/h2-3H,1H3,(H,12,13,14)
- InChI Key: JTZLIGVBEAGAFZ-UHFFFAOYSA-N
- SMILES: ClC1=CC(=C(C=C1C)[N+](=O)[O-])S(=O)(=O)O
Computed Properties
- Exact Mass: 250.96600
- Monoisotopic Mass: 250.966
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 345
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 109A^2
- XLogP3: 1.5
Experimental Properties
- Density: 1.652
- Refractive Index: 1.607
- PSA: 108.57000
- LogP: 3.40730
Benzenesulfonic acid,5-chloro-4-methyl-2-nitro- Related Literature
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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